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Compound of Interest

Compound Name: Dibromoiodomethane

Cat. No.: B121520

Disclaimer: A specific Safety Data Sheet (SDS) for Dibromoiodomethane was not publicly
available at the time of this writing. The following guidance is based on the safety data for
structurally similar halogenated hydrocarbons, such as Dibromomethane, 1,2-Dibromoethane,
and Bromoiodomethane. Researchers must consult the specific SDS provided by the supplier
before handling any chemical and perform a thorough risk assessment for their specific
experimental conditions.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals engaged in the handling of
Dibromoiodomethane. The procedural, step-by-step guidance is designed to directly address
specific operational questions, ensuring safe laboratory practices.

Physicochemical and Hazard Data

Given the absence of a specific Safety Data Sheet for Dibromoiodomethane, the following
table summarizes its known physical and chemical properties, alongside hazard information
extrapolated from structurally similar compounds. This data is critical for understanding its
behavior and potential risks.
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Dibromoiodom

Dibromometha
ne (CHz2Br2)

1,2-
Dibromoethan

Bromoiodomet
hane (CHzBrl)

Property ethane (for e (C2Ha4Br2) (for  (for
(CHBr2l) comparison) comparison) comparison)
[1] [2] [3]
CAS Number 593-94-2 74-95-3 106-93-4 557-68-6
Molecular
CHBr2l CH2Br2 C2HaBr2 CH2Brl
Formula
Molecular Weight  299.73 g/mol 173.83 g/mol 187.86 g/mol 220.84 g/mol
Clear, colorless
Dark red to dark Colorless Colorless clear
Appearance ) to pale yellow o o
brown oil o liquid[2] liquid
liquid[1]
Density 3.3 glcm3 2.48 g/mL 2.173 g/cm3 2.93 g/lcm3
Boiling Point 185.9 °C 97 °C 131-132°C 138-141°C
Harmful, Health Toxic, Health
) ) Hazard, Hazard, B
GHS Pictograms  Corrosive ) ] Not specified
Environmental Environmental
Hazard Hazard
GHS Signal -~
Danger Danger Danger Not specified
Word
Hazard Likely corrosive Harmful if Toxic if Likely causes
Statements to metals, swallowed, swallowed, Toxic  skin, eye, and
causes severe Causes skin in contact with respiratory

skin burns and

eye damage.

irritation, Causes
serious eye
irritation, May
cause respiratory
irritation,
Suspected of
causing genetic
defects, May

cause cancer,

skin, Causes
skin irritation,
Causes serious
eye irritation,
May cause
respiratory
irritation, May
cause cancer,

Toxic to aquatic

irritation.
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Harmful to
aquatic life with
long lasting

effects.

life with long

lasting effects.

Obtain special
instructions
before use. Do

not handle until

all safety
] precautions have
Precautionary
been read and
Statements

understood.
Wear protective
gloves/protective
clothing/eye
protection/face

protection.

Obtain special
instructions
before use. Do
not handle until
all safety
precautions have
been read and
understood.
Avoid breathing
mist or vapours.
Wash skin
thoroughly after
handling. Use
only outdoors or
in a well-
ventilated area.
Avoid release to
the environment.
Wear protective
gloves/protective
clothing/eye
protection/face

protection.

Obtain special
instructions
before use. Do
not handle until
all safety
precautions have
been read and
understood.
Avoid breathing
dust/fume/gas/mi
st/vapours/spray.
Wear protective
gloves/protective
clothing/eye
protection/face

protection.

Obtain special
instructions
before use. Do
not handle until
all safety
precautions have
been read and
understood.
Avoid breathing
dust/fume/gas/mi
st/vapours/spray.
Wear protective
gloves/protective
clothing/eye
protection/face

protection.

Operational and Disposal Plans
Personal Protective Equipment (PPE)

Due to the corrosive nature and potential for severe skin and eye damage, a comprehensive

PPE plan is mandatory when handling Dibromoiodomethane.

o Hand Protection: Wear heavy-duty, chemically resistant gloves. Given the lack of specific
data for Dibromoiodomethane, double gloving with a combination of nitrile and neoprene or
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butyl rubber gloves is recommended for extended operations.

o Eye and Face Protection: Chemical safety goggles and a full-face shield are required to
protect against splashes and vapors.

o Skin and Body Protection: A chemically resistant lab coat, worn over long-sleeved clothing
and long pants, is essential. For larger quantities or in situations with a high risk of splashing,
a chemical-resistant apron or coveralls should be worn. Closed-toe shoes are mandatory.

o Respiratory Protection: All handling of Dibromoiodomethane should be conducted in a
certified chemical fume hood. If there is a risk of exceeding exposure limits, a NIOSH-
approved respirator with an organic vapor cartridge is necessary.

Handling and Storage

e Handling:

o

Always work within a certified chemical fume hood.

[¢]

Avoid direct contact with skin, eyes, and clothing.

[¢]

Do not breathe vapors or mists.

[e]

Use the smallest quantity necessary for the experiment.

o

Wash hands thoroughly after handling.
o Storage:
o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
and metals.

o Store in a locked cabinet or other secure area.

Spill Response
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In the event of a spill, immediate and appropriate action is crucial to mitigate risks. The
following workflow outlines the necessary steps.

Caption: Logical workflow for responding to a Dibromoiodomethane spill.

Waste Disposal

» Containerization: All waste materials, including contaminated absorbents and PPE, must be
collected in a designated, labeled, and sealed container.

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "Dibromoiodomethane” and a description of the contents.

o Storage: Store the waste container in a designated hazardous waste accumulation area,
away from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor. Do not dispose of Dibromoiodomethane down the drain or in regular trash.

By adhering to these safety protocols and operational plans, researchers can minimize the
risks associated with handling Dibromoiodomethane and ensure a safe laboratory
environment. Always prioritize safety and consult with your institution's safety professionals for
any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
o 2. fishersci.com [fishersci.com]

o 3. Bromoiodomethane - Safety Data Sheet [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b121520?utm_src=pdf-body
https://www.benchchem.com/product/b121520?utm_src=pdf-body
https://www.benchchem.com/product/b121520?utm_src=pdf-body
https://www.benchchem.com/product/b121520?utm_src=pdf-body
https://www.benchchem.com/product/b121520?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/45031.pdf
https://www.fishersci.com/store/msds?partNumber=AC112790010&productDescription=1%2C2-DIBROMOETHANE+99%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/bromoiodomethane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Dibromoiodomethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121520#personal-protective-equipment-for-handling-
dibromoiodomethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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